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Compound of Interest

Compound Name: Quinazoline-7-carbonitrile

Cat. No.: B15333212

In-Depth Technical Guide: Quinazoline-7-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of
Quinazoline-7-carbonitrile, a heterocyclic organic compound of interest in medicinal
chemistry and drug discovery. The quinazoline scaffold is a core structure in numerous
biologically active molecules, and the addition of a nitrile group at the 7-position offers a
versatile chemical handle for further functionalization.

Core Molecular Data

The fundamental molecular characteristics of Quinazoline-7-carbonitrile are summarized
below. This data is essential for experimental design, analytical characterization, and
computational modeling.

Property Value Reference
Molecular Formula CoHsN3 [1]
Molecular Weight 155.16 g/mol [1]
CAS Number 1231761-04-8 [1]
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Synthetic and Analytical Protocols

While specific, detailed experimental protocols for the synthesis of Quinazoline-7-carbonitrile
are not readily available in the public domain, a general workflow for its synthesis can be
conceptualized based on established quinazoline chemistry. A plausible synthetic route could
involve the cyclization of a suitably substituted anthranilonitrile derivative.

A generalized experimental workflow for the synthesis and characterization of a quinazoline
derivative is presented below. This serves as a template that can be adapted for the specific
synthesis of Quinazoline-7-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. pharmaffiliates.com [pharmaffiliates.com]

 To cite this document: BenchChem. [Quinazoline-7-carbonitrile molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15333212#quinazoline-7-carbonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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